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Compound of Interest

Compound Name: YNT-185

Cat. No.: B10798791

Get Quote

YNT-185 Technical Support Center
Welcome to the technical support center for YNT-185. This resource is designed for

researchers, scientists, and drug development professionals to provide guidance on optimizing

experimental design and troubleshooting common issues encountered when working with this

selective orexin type-2 receptor (OX2R) agonist.

Frequently Asked Questions (FAQs)
Q1: What is YNT-185 and what is its primary mechanism of action?

A1: YNT-185 is a non-peptide, small molecule that acts as a potent and selective agonist for

the orexin type-2 receptor (OX2R), a G protein-coupled receptor (GPCR).[1][2] Its mechanism

of action involves mimicking the endogenous orexin peptides by binding to and activating

OX2R.[3] This activation stimulates downstream signaling pathways, such as Gq-mediated

intracellular calcium mobilization, leading to the depolarization and increased firing rate of

wake-promoting neurons, such as histaminergic neurons in the tuberomammillary nucleus

(TMN).[3][4][5]

Q2: What is the selectivity profile of YNT-185 for orexin receptors?
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A2: YNT-185 exhibits high selectivity for the human orexin 2 receptor (OX2R) over the orexin 1

receptor (OX1R). In cellular assays, it has an EC50 of approximately 28 nM for OX2R, while its

EC50 for OX1R is about 2.75 µM, indicating roughly a 100-fold selectivity for OX2R.[3][6][7]

Q3: What are the recommended storage and handling conditions for YNT-185?

A3: For long-term stability, YNT-185 stock solutions should be stored at -80°C for up to 6

months or at -20°C for up to 1 month.[8] It is crucial to protect the compound from light.[8] To

avoid degradation from multiple freeze-thaw cycles, it is recommended to aliquot the stock

solution into smaller, single-use volumes.

Q4: How should I prepare YNT-185 for in vitro and in vivo experiments?

A4: YNT-185 dihydrochloride, a water-soluble form, is often used for experiments.[3][7] For in

vivo studies, it is highly recommended to prepare fresh working solutions daily.[7] If you

observe any precipitation or phase separation during preparation, gentle heating and/or

sonication can be used to aid dissolution.[7] For stock solutions prepared in water, sterile

filtration through a 0.22 µm filter is advised before use.

Q5: What are typical effective dosages for in vivo mouse studies?

A5: The effective dosage depends on the administration route and the specific mouse model.

Intraperitoneal (i.p.) injection: Doses ranging from 20-40 mg/kg have been shown to increase

wakefulness in wild-type mice.[7][8] Doses of 40-60 mg/kg have been used to reduce

cataplexy-like episodes in orexin knockout mouse models.[3]

Intracerebroventricular (i.c.v.) injection: Doses up to 300 nmol have been shown to

significantly increase wake time in wild-type mice.[7][8]

Q6: Does YNT-185 show receptor desensitization after repeated administration?

A6: Studies in mouse models have shown no desensitization with respect to the suppression of

cataplexy-like episodes after repeated administration of YNT-185.[2][3]

Data Summary Tables
Table 1: In Vitro Activity & Selectivity of YNT-185
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Parameter Receptor Value Cell Line

EC50 Human OX2R 28 nM CHO cells

EC50 Human OX1R 2.75 µM CHO cells

Selectivity Ratio (OX1R / OX2R) ~100-fold N/A

Data sourced from multiple references.[3][6][7]

Table 2: Recommended In Vivo Dosage Ranges for YNT-185 in Mouse Models

Administration
Route

Dosage Range Mouse Model
Key Observed
Effect

Intraperitoneal (i.p.) 20 - 40 mg/kg Wild-Type
Increased

wakefulness[7][8]

Intraperitoneal (i.p.) 40 - 60 mg/kg
Orexin Knockout

(OXKO)

Suppression of

cataplexy-like

episodes[3][4]

Intracerebroventricular

(i.c.v.)
30 - 300 nmol Wild-Type

Dose-dependent

increase in wake

time[3][7]

Table 3: YNT-185 Physical & Chemical Properties

Property Value

Form Non-peptide small molecule[1]

Molecular Weight 688.66 (dihydrochloride salt)[6]

Formula C₃₃H₃₇N₅O₅S·2HCl[6]

Solubility Soluble in Water and DMSO (up to 100 mM)[6]

Storage (Stock Solution)
-80°C (6 months), -20°C (1 month), protect from

light[8]
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Troubleshooting Guides
Issue 1: I am observing lower-than-expected efficacy in my in vivo experiments.

This is a noted challenge, as some studies suggest YNT-185 has limited in vivo efficacy and

may require optimization for robust effects.[3][9]

Question: Is my dosage sufficient? Answer: Review the dosages in Table 2. Efficacy is dose-

dependent. Consider performing a dose-response study starting with the published effective

ranges (e.g., 20-60 mg/kg i.p.) to determine the optimal dose for your specific animal model

and experimental endpoint.

Question: Is the compound getting into the brain? Answer: While YNT-185 is known to cross

the blood-brain barrier, its bioavailability may be a limiting factor.[3][10] For initial proof-of-

concept studies or to bypass the BBB, consider direct intracerebroventricular (i.c.v.)

administration.[2]

Question: Could my experimental model be the issue? Answer: The effect of YNT-185 is

dependent on the presence of functional OX2 receptors. Ensure your model is appropriate.

For example, the compound will have no effect in orexin receptor-deficient (OXRDKO) mice.

[3] The genetic background of the mice can also influence outcomes.

Question: Is my YNT-185 solution stable and correctly prepared? Answer: Prepare working

solutions fresh for each experiment, as stability in solution over time may be limited.[7]

Ensure the compound is fully dissolved, using sonication if necessary, as undissolved

compound will lead to inaccurate dosing.[7]

Issue 2: My YNT-185 solution is showing precipitation.

Question: How can I improve solubility? Answer: YNT-185 dihydrochloride is water-soluble.

[6] However, if you encounter issues, especially with buffered solutions, gentle warming

and/or sonication can help re-dissolve the compound.[7] Ensure the pH of your final solution

is compatible with the compound's solubility. Using a solvent like DMSO for initial stock

preparation before diluting into aqueous buffers is a standard practice.[8]

Issue 3: How do I confirm that the observed effects are specifically mediated by OX2R?
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Question: What controls can I use to demonstrate on-target activity? Answer: To confirm that

the effects are mediated by OX2R, you can use several controls:

Pharmacological Blockade: Pre-treat animals or cells with a selective OX2R antagonist

(e.g., EMPA) before administering YNT-185. A loss of the YNT-185-induced effect would

indicate OX2R-specific action.[3]

Genetic Knockout Models: Test YNT-185 in orexin receptor double knockout (OXRDKO)

mice. As these mice lack the target, YNT-185 should produce no effect, which has been

demonstrated in published studies.[3][8]

Visualized Workflows and Pathways
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1. Animal Model Selection
(e.g., Wild-Type, OXKO Mice)

2. Surgical Implantation
(EEG/EMG Electrodes)

3. Acclimation & Baseline Recording
(Establish normal sleep/wake cycle)

4. YNT-185 Preparation
(Fresh solution, appropriate vehicle)

5. Compound Administration
(i.p. or i.c.v. at specific time, e.g., ZT6)

6. Post-Injection Recording
(Monitor EEG/EMG for 3-24 hours)

7. Data Analysis
(Score sleep stages, quantify wake time,
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8. Statistical Comparison
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Low or No In Vivo Efficacy Observed

Is the solution prep correct?
(Freshly made? Fully dissolved?)

Is the dosage optimal?
(In published range? Dose-response done?)

Yes

Re-prepare solution.
Use sonication/warming.

No

Is the administration route appropriate?
(Consider i.c.v. to bypass BBB)

Yes

Perform dose-response study.

No

Are the controls working?
(Vehicle shows baseline? Positive control?)

Yes

Switch to i.c.v. administration
for proof-of-concept.

No

Is the animal model correct?
(e.g., Not using OXRDKO mice?)

Yes

Troubleshoot general
experimental procedures.

No

Yes
(Consider compound limitations)

Verify animal model genotype
and receptor expression.

No
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. From orexin receptor agonist YNT-185 to novel antagonists with drug-like properties for
the treatment of insomnia - PubMed [pubmed.ncbi.nlm.nih.gov]

2. Nonpeptide orexin type-2 receptor agonist ameliorates narcolepsy-cataplexy symptoms in
mouse models - PubMed [pubmed.ncbi.nlm.nih.gov]

3. Nonpeptide orexin type-2 receptor agonist ameliorates narcolepsy-cataplexy symptoms in
mouse models - PMC [pmc.ncbi.nlm.nih.gov]

4. pnas.org [pnas.org]

5. Molecular mechanism of the wake-promoting agent TAK-925 - PMC
[pmc.ncbi.nlm.nih.gov]

6. YNT 185 | OX2 Receptors | Tocris Bioscience [tocris.com]

7. medchemexpress.com [medchemexpress.com]

8. medchemexpress.com [medchemexpress.com]

9. Evaluation of the Efficacy of the Hypocretin/orexin Receptor Agonists TAK-925 and ARN-
776 in Narcoleptic Orexin/tTA; TetO-DTA Mice - PMC [pmc.ncbi.nlm.nih.gov]

10. sleepreviewmag.com [sleepreviewmag.com]

To cite this document: BenchChem. [Optimizing YNT-185 dosage for maximal efficacy].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10798791/docs#optimizing-ynt-185-dosage-for-
maximal-efficacy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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